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Abstract

Iridium trichloride (IrCls), particularly its hydrated form, is a pivotal precursor in the synthesis
of a vast array of organometallic iridium complexes that function as highly efficient and
selective catalysts in organic synthesis. This guide provides a comprehensive overview of the
physicochemical properties, synthesis, safety and handling, and significant applications of
iridium trichloride, with a special focus on its role in catalysis. Detailed experimental protocols
for the preparation of key iridium catalyst precursors from iridium trichloride are presented,
alongside visualizations of fundamental catalytic cycles.

Physicochemical Properties

Iridium trichloride is an inorganic compound that exists in both anhydrous and hydrated
forms. The anhydrous form is less common, while the hydrated form, typically a trihydrate
(IrCl3-3H20), is a dark green, hygroscopic solid and serves as a common starting material in
iridium chemistry.[1] Key physicochemical data are summarized in the table below.
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Property

Value

Reference(s)

CAS Number

10025-83-9 (anhydrous)

[1]

Molecular Formula

IrCls

[2]

Molecular Weight 298.58 g/mol (anhydrous) [2]
Dark green to black crystalline

Appearance [31[4]
powder

Melting Point 763 °C (decomposes) [3]
Anhydrous form is insoluble in

- water, acids, and alkanes. The

Solubility _ . [1]
hydrated form is soluble in
water.

Density 5.3 g/cm3 [4]

Synthesis of Iridium Trichloride

The synthesis of iridium trichloride can be achieved through several methods, primarily

involving the chlorination of iridium metal at high temperatures.

Direct Chlorination of Iridium Metal

A common method for preparing anhydrous iridium trichloride involves the direct reaction of

iridium metal with chlorine gas at elevated temperatures.

Experimental Protocol:

Iridium metal sponge or powder is placed in a quartz tube.

The tube is heated to 650 °C.

The iridium trichloride is formed as a crystalline solid.

Reaction: 2 Ir(s) + 3 Clz(g) — 2 IrCls(s)

A stream of dry chlorine gas is passed over the iridium metal.
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Preparation of Hydrated Iridium Trichloride

The more commonly used hydrated form is typically prepared by dissolving iridium(lIl) oxide
hydrate in hydrochloric acid.[1]

Experimental Protocol:
o Hydrated iridium(lll) oxide is suspended in concentrated hydrochloric acid.
e The mixture is heated gently with stirring until the oxide dissolves completely.

e The resulting solution is carefully evaporated to yield dark green crystals of hydrated iridium

trichloride.

Safety and Handling

Iridium trichloride is a hazardous substance and should be handled with appropriate safety
precautions in a well-ventilated fume hood.

Hazard Statement Precautionary Statement

P261: Avoid breathing

H315: Causes skin irritation. _
dust/fume/gas/mist/vapors/spray.

) o P280: Wear protective gloves/protective
H319: Causes serious eye irritation. ) ) )
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
] o cautiously with water for several minutes.
H335: May cause respiratory irritation. )
Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE) such as safety goggles, gloves, and a lab coat are
mandatory when handling this compound. In case of contact with skin or eyes, rinse
immediately and thoroughly with water and seek medical attention.

Applications in Catalysis

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/245651/1/catal9060503.pdf
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/product/b157924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Iridium trichloride is a versatile precursor for a wide range of homogeneous and
heterogeneous catalysts.[5] These catalysts are highly valued for their activity and selectivity in
a variety of organic transformations, including hydrogenation, C-H activation, and transfer
hydrogenation.[5]

Precursor to Homogeneous Catalysts

Iridium trichloride is the starting material for the synthesis of many important iridium(l) and
iridium(1ll) catalyst precursors.

Vaska's complex is a well-known iridium(l) square planar complex that exhibits reactivity
towards oxidative addition and is a catalyst for various reactions.[3][6]

Experimental Protocol:

 In a round-bottom flask, add hydrated iridium trichloride (IrCl3-3H20), triphenylphosphine
(PPhs), and a high-boiling solvent such as dimethylformamide (DMF).[7]

e The mixture is heated to reflux under a nitrogen atmosphere. DMF serves as both the
solvent and the source of the carbonyl ligand.[3][7]

e The reaction mixture is cooled, and the product, a bright yellow crystalline solid, is isolated
by filtration.[7]
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Iridium Trichloride (IrCls-3H20)

Triphenylphosphine (PPhs)

Dimethylformamide (DMF, solvent & CO source)

Iridium Trichloride (IrCls-3H20)

1,5-Cyclooctadiene (COD)

Ethanol/Water

Reaction Vaska's Complex

(trans-[IrCI(CO)(PPhs)2])

Reflux Reduction & Dimerization [I(COD)CI2
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Alkene

Oxidative Addition

Reductive Elimination

[Ir(V)H2(alkene)Ln]*

Migratory Insertion

Alkane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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